Cas no 1337493-82-9 (3-fluoro-2-(pyrrolidin-3-yl)methylpyridine)

• Product Name: 3-fluoro-2-(pyrrolidin-3-yl)methylpyridine
• CAS No: 1337493-82-9
• MF: C₁₀H₁₃FN₂
• MW: 180.222025632858
• CID: 6048476
• PubChem ID: 135135328
• Update Time: 2025-10-30

3-fluoro-2-(pyrrolidin-3-yl)methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-2-(pyrrolidin-3-yl)methylpyridine
• 1337493-82-9
• SCHEMBL20281736
• EN300-1791301
• 3-fluoro-2-[(pyrrolidin-3-yl)methyl]pyridine

• Inchi： 1S/C10H13FN2/c11-9-2-1-4-13-10(9)6-8-3-5-12-7-8/h1-2,4,8,12H,3,5-7H2
• InChI Key： HCCUSJWJXKIYHD-UHFFFAOYSA-N
• SMILES： FC1=CC=CN=C1CC1CNCC1

Computed Properties

• Exact Mass: 180.10627659g/mol
• Monoisotopic Mass: 180.10627659g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 24.9Ų

Additional information on 3-fluoro-2-(pyrrolidin-3-yl)methylpyridine

Comprehensive Overview of 3-Fluoro-2-(pyrrolidin-3-yl)methylpyridine (CAS No. 1337493-82-9)

3-Fluoro-2-(pyrrolidin-3-yl)methylpyridine, with the CAS number 1337493-82-9, is a fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to a class of heterocyclic molecules known for their versatility in drug discovery and material science. Its unique structural features, including the fluorine atom and the pyrrolidine ring, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in central nervous system (CNS) therapeutics and enzyme inhibition, aligning with current trends in precision medicine.

The growing demand for fluorinated compounds in modern chemistry is driven by their enhanced metabolic stability and bioavailability. 3-Fluoro-2-(pyrrolidin-3-yl)methylpyridine exemplifies this trend, as the fluoro substituent often improves binding affinity to biological targets. Recent studies highlight its relevance in addressing neurodegenerative diseases, a hot topic in 2024 due to the aging global population. Additionally, its role in catalysis and ligand design has been explored, making it a subject of interest for both academic and industrial researchers.

From a synthetic perspective, the compound's pyrrolidin-3-ylmethyl moiety offers a strategic handle for further functionalization. This flexibility is crucial for developing structure-activity relationship (SAR) studies, a common focus in medicinal chemistry forums. Users frequently search for "fluoropyridine synthesis" or "pyrrolidine derivatives in drug design," reflecting the compound's alignment with industry needs. Its logP and hydrogen bonding capacity also make it a candidate for optimizing blood-brain barrier permeability, a critical factor in CNS drug development.

Environmental and regulatory considerations further underscore the importance of 1337493-82-9. As sustainable chemistry gains traction, researchers are investigating greener synthetic routes for such intermediates. The compound's low ecotoxicity profile (based on analogous structures) positions it favorably compared to traditional halogenated scaffolds. This aspect resonates with searches like "green synthesis of fluorinated heterocycles" or "SAFETY DATA SHEET pyrrolidine derivatives," which trend in chemical databases.

In analytical chemistry, 3-Fluoro-2-(pyrrolidin-3-yl)methylpyridine presents distinct NMR splitting patterns due to its proton-rich environment, a feature often discussed in spectroscopy communities. Its mass spectrometry fragmentation pathways are equally noteworthy, providing diagnostic markers for quality control. These technical attributes address frequent queries about "characterization of fluorinated N-heterocycles" in analytical forums.

The commercial availability of CAS 1337493-82-9 through specialty chemical suppliers has expanded its accessibility for high-throughput screening campaigns. With the rise of AI-assisted molecular design, this compound's 3D pharmacophore features are being mined in virtual libraries—a connection to trending topics like "machine learning in hit identification." Its molecular weight (196.23 g/mol) falls within the desirable range for fragment-based drug discovery, another area of intense scientific inquiry.

Future directions for 3-Fluoro-2-(pyrrolidin-3-yl)methylpyridine research may involve bioconjugation strategies for targeted delivery or exploration of its metal-chelating properties. These possibilities align with emerging themes in theranostics and catalytic medicine, ensuring the compound's continued relevance in cutting-edge science while adhering to ethical research guidelines.